3-Chloro-5-(pentafluorosulfur)benzaldehyde
Overview
Description
3-Chloro-5-(pentafluorosulfur)benzaldehyde is a chemical compound with the CAS Number: 1240257-88-8 . It has a molecular weight of 266.62 and its IUPAC name is 3-chloro-5-(pentafluoro-lambda~6~-sulfanyl)benzaldehyde . It is typically stored at ambient temperature and is available in liquid form .
Molecular Structure Analysis
The InChI code for 3-Chloro-5-(pentafluorosulfur)benzaldehyde is 1S/C7H4ClF5OS/c8-6-1-5(4-14)2-7(3-6)15(9,10,11,12)13/h1-4H . This indicates that the molecule consists of a benzene ring with a chlorine atom and an aldehyde group attached to it, along with a pentafluorosulfur group.Physical And Chemical Properties Analysis
3-Chloro-5-(pentafluorosulfur)benzaldehyde is a liquid at room temperature . More specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the sources I accessed.Scientific Research Applications
Synthesis and Chemical Reactions
3-Chloro-5-(pentafluorosulfur)benzaldehyde has been studied for its reactivity and utility in synthesizing novel chemical structures. Research has demonstrated its role in the racemic and enantioselective metal-catalyzed addition of arylboronic acids, leading to the production of SF5-containing diarylmethanols. This synthesis process showcases the compound's utility in creating novel fluorinated building blocks for potential application in developing biologically active compounds (Desroches, Tremblay, & Paquin, 2016).
Catalysis
Studies have highlighted the use of derivatives of 3-Chloro-5-(pentafluorosulfur)benzaldehyde in catalysis. For instance, the preparation and characterization of sulfated Ti-SBA-15 catalysts for the oxidation of benzyl alcohol to benzaldehyde have shown significant improvements in oxidative properties upon treatment with chlorosulfonic acid. This research underscores the compound's relevance in enhancing the efficiency of catalytic processes (Sharma, Soni, & Dalai, 2012).
Organic Synthesis
The compound has been utilized in organic synthesis processes. For example, one study reports on the one-pot synthesis of heterocyclic beta-chlorovinyl aldehydes using Vilsmeier reagent, showcasing the compound's versatility in creating complex organic molecules (Majo & Perumal, 1996).
Material Science
In the realm of material science, the compound has been involved in the synthesis and investigation of metal-organic frameworks (MOFs). Research into the improved synthesis, thermal stability, and catalytic properties of Cu3(BTC)2 MOFs highlights the role of such compounds in developing materials with specific pore structures and functionalities (Schlichte, Kratzke, & Kaskel, 2004).
Safety and Hazards
This compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
3-chloro-5-(pentafluoro-λ6-sulfanyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF5OS/c8-6-1-5(4-14)2-7(3-6)15(9,10,11,12)13/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHEFJQKJBDJLSO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1S(F)(F)(F)(F)F)Cl)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF5OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501220733 |
Source
|
| Record name | (OC-6-21)-(3-Chloro-5-formylphenyl)pentafluorosulfur | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501220733 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-(pentafluorosulfur)benzaldehyde | |
CAS RN |
1240257-88-8 |
Source
|
| Record name | (OC-6-21)-(3-Chloro-5-formylphenyl)pentafluorosulfur | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1240257-88-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (OC-6-21)-(3-Chloro-5-formylphenyl)pentafluorosulfur | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501220733 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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